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Compound of Interest

Compound Name: Phosphorus trichloride

Cat. No.: B148003

Essential Safety and Handling Guide for
Phosphorus Trichloride

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION FOR RESEARCHERS,
SCIENTISTS, AND DRUG DEVELOPMENT PROFESSIONALS

Phosphorus trichloride (PCls) is a highly corrosive, toxic, and reactive chemical that
demands stringent safety protocols. It reacts violently with water, releasing phosphoric acid and
hydrogen chloride gas. This guide provides essential procedural information for the safe
handling, storage, and disposal of Phosphorus trichloride in a laboratory setting.

Hazard Summary

Phosphorus trichloride is a colorless to slightly yellow, fuming liquid with a pungent odor. It is
fatal if swallowed or inhaled and causes severe burns to the skin, eyes, and respiratory tract.[1]
[2][3][4] Contact with water or moisture produces a violent exothermic reaction, releasing
corrosive and toxic gases.[5][6] It is crucial to work in a dry environment and prevent any
contact with water.[4][5][6]
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Hazard Type Description

Acute Toxicity Fatal if swallowed or inhaled.[1][3][4]

Causes severe burns to skin, eyes, and mucous
Corrosivity membranes.[2][3][5] Vapors can cause

irreversible eye damage.[5][6]

Reacts violently with water, liberating toxic

Reactivity )
gases such as hydrogen chloride.[3][5][6]
Extremely destructive to the upper respiratory
Inhalation Hazard tract, potentially causing pulmonary edema.[5]

[6]7]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory when handling Phosphorus trichloride. Workplace
controls, such as using the chemical within a closed system or a fume hood, are superior to
relying solely on PPE.[8] However, for any operation with the potential for exposure, the

following PPE must be worn.
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Body Part Recommended PPE Source(s)

A NIOSH-approved air-
) supplied respirator is required
Respiratory ) ] [1]
for any handling outside of a

closed system.[1]

Chemical splash goggles and
Eye and Face a full face shield.[1] Contact [1][8]

lenses should not be worn.[8]

Teflon (T) or Barricade (B)
gloves are recommended.

Hands ] [5161[8]
Impervious gloves are

mandatory.[5][6]

Permeation-resistant clothing,
a fire-retardant laboratory coat,

Bod —
' and suitable foot protection.[1] [LIS16]

[5]16]

Glove Selection:

While general recommendations for "impervious" or "suitable rubber" gloves are common,
specific material testing provides the best guidance. For Phosphorus trichloride, the following
materials have been recommended:

Glove Material Recommendation
Teflon Recommended
Barricade Recommended

It is critical to consult the glove manufacturer's specific chemical resistance data. Factors such
as glove thickness, chemical concentration, temperature, and duration of exposure all affect the
level of protection.

Operational Plan
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1. Preparation and Handling:

 All personnel handling Phosphorus trichloride must be thoroughly trained on its hazards
and the proper handling procedures.[1]

o Work should be conducted in a well-ventilated area, preferably within a chemical fume hood
or a glove box, especially when handling larger quantities.[6]

e Ensure the work area is dry and free of moisture.[5][6]

o Keep a supply of dry sand and a Class D fire extinguisher readily available. DO NOT USE
WATER or carbon dioxide extinguishers.[5][6]

 All sources of ignition should be removed from the handling area.[8] Use non-sparking tools
when opening or closing containers.[5][8]

o Emergency shower and eyewash stations must be immediately accessible.[8]
2. Storage:

o Store Phosphorus trichloride in tightly closed containers, under nitrogen if possible, in a
cool, dry, and well-ventilated area.[8]

o Store separately from combustible materials and incompatible substances such as water,
organic reagents, and strong oxidizers.[6]

o Storage containers may become pressurized if contaminated with water.[6]

Emergency Procedures
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Emergency

Procedure

Spill

1. Evacuate all non-essential personnel from the
area.[8] 2. Wearing full PPE, cover the spill with
dry sand or another inert absorbent material.
DO NOT USE WATER.[5][6][8] 3. Use spark-
resistant tools to scoop the material into a
sealed container for disposal.[5] 4. Ventilate the

area after cleanup is complete.[8]

Fire

1. Use a Class D fire extinguisher or smother
the fire with dry sand. DO NOT USE WATER.[5]
[6] 2. Poisonous gases, including hydrogen
chloride and phosphine, are produced in a fire.
[8] 3. Containers may explode when heated.
Use a water spray to cool fire-exposed
containers from a distance, without allowing

water to contact the chemical.[8]

Skin Contact

1. Immediately remove all contaminated
clothing.[2] 2. Flush the affected skin with
copious amounts of water for at least 15-30
minutes.[5][6][9] 3. Seek immediate medical
attention.[2][3]

Eye Contact

1. Immediately flush eyes with large amounts of
water for at least 30 minutes, occasionally lifting
the upper and lower eyelids.[8][9] 2. Seek

immediate medical attention.[2][3][5]

1. Move the victim to fresh air immediately.[5][6]

[9] 2. If breathing is difficult, administer oxygen.

Inhalation o
Do not use mouth-to-mouth resuscitation.[2] 3.
Seek immediate medical attention.[2][3][5]
1. Do NOT induce vomiting.[5][6] 2. If the victim
) is conscious, have them drink 2-3 glasses of
Ingestion

water.[5][6] 3. Seek immediate medical
attention.[2][3][5]
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Disposal Plan

» All waste containing Phosphorus trichloride must be treated as hazardous waste.[3]

» Dispose of contents and containers at an approved waste disposal plant, in accordance with
local, regional, and national regulations.[3][10]

o For small quantities, neutralization can be performed by slowly adding the Phosphorus
trichloride to a stirred, cooled suspension of a base like calcium hydroxide in an inert
solvent, outdoors or in a well-ventilated area. This process is hazardous and should only be
performed by trained personnel with appropriate safety measures in place.

Logical Workflow for Handling Phosphorus
Trichloride
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Caption: Workflow for the safe handling of Phosphorus trichloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Phosphorus
trichloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b148003#personal-protective-equipment-for-handling-
phosphorus-trichloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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